ethyl 5-acetyl-4-methyl-2-[(1-pyrrolidinylacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-acetyl-4-methyl-2-[(2-pyrrolidin-1-ylacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H22N2O4S/c1-4-22-16(21)13-10(2)14(11(3)19)23-15(13)17-12(20)9-18-7-5-6-8-18/h4-9H2,1-3H3,(H,17,20)
• InChI Key: VFMSQRIAULGBMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)CN2CCCC2
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

Ethyl 5-acetyl-4-methyl-2-[(1-pyrrolidinylacetyl)amino]-3-thiophenecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential use in medicinal chemistry. This compound is also known as EAMT and has a molecular formula of C17H23N3O3S.

Mechanism of Action

The mechanism of action of EAMT is not fully understood. However, it has been reported that EAMT exerts its pharmacological effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins. It is also believed to act on the opioid receptors in the brain, resulting in its analgesic and antinociceptive effects.
Biochemical and Physiological Effects:
EAMT has been found to have several biochemical and physiological effects. It has been reported to reduce the levels of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also reduces the levels of prostaglandin E2 (PGE2), which is a mediator of pain and inflammation. EAMT has been found to have analgesic and antinociceptive effects in animal models.

Advantages and Limitations for Lab Experiments

EAMT has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high yield. EAMT is also stable under normal laboratory conditions. However, one limitation of EAMT is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on EAMT. One area of research could be to investigate the potential use of EAMT as an anticancer agent. Another direction could be to study the effects of EAMT on the immune system. Additionally, more research could be done to understand the mechanism of action of EAMT, which could lead to the development of more effective drugs.

Scientific Research Applications

EAMT has been studied extensively for its potential use in medicinal chemistry. Several research studies have reported the anti-inflammatory, analgesic, and antinociceptive properties of EAMT. It has also been found to have potential as an anticancer agent due to its ability to inhibit the growth of cancer cells.